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Compound of Interest

Compound Name: AN7602

CAS No.: 2803552-55-6

Cat. No.: B13688822

Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals utilizing the

FAN7602 Green Current Mode PWM Controller. The focus is on leveraging its frequency

modulation feature to reduce electromagnetic interference (EMI) in experimental setups.

Troubleshooting Guides
Common Issues with FAN7602 Frequency Modulation
for EMI Reduction
When utilizing the FAN7602's frequency modulation feature, you may encounter persistent EMI

issues or other unexpected behaviors. The following table outlines common problems, their

potential causes, and recommended solutions.
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Issue ID Problem Description Potential Causes

Recommended

Solutions &

Troubleshooting

Steps

EMI-001

Conducted EMI levels

still exceed the

required limits despite

frequency modulation

being active.

1. Inadequate Input

Filtering: The built-in

frequency modulation

may not be sufficient

on its own.[1][2] 2.

Poor PCB Layout:

Long traces, large

loop areas, and

improper component

placement can act as

antennas.[3] 3. Noise

Coupling from Other

Components: Other

components in the

power supply or the

experimental setup

are generating

significant noise. 4.

Incorrect Grounding:

Improper grounding

techniques can create

ground loops, which

are a major source of

EMI.

1. Enhance Input

Filtering: Add or

improve the input EMI

filter (e.g., add a

common-mode choke,

X-capacitors, and Y-

capacitors).[1][2] 2.

Optimize PCB Layout:

Minimize the area of

high-current loops,

use short and wide

traces for power

paths, and ensure

proper placement of

bypass capacitors. 3.

Isolate Noise Sources:

Physically separate

noisy components

from sensitive circuits.

Use shielding on high-

noise components or

cables. 4. Improve

Grounding: Use a star

grounding scheme or

a solid ground plane.

Ensure a low-

impedance connection

to the system's safety

earth.

EMI-002 Increased output

voltage ripple or

1. Low-Frequency

Ripple: The frequency

modulation itself can

1. Improve Output

Filtering: Increase the

output capacitance or
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audible noise from the

power supply.

introduce a low-

frequency component

to the output ripple.[4]

2. Component

Resonance: The

frequency modulation

may excite parasitic

resonances in the

output filter or other

components.

add a secondary LC

filter to attenuate the

ripple. 2. Dampen

Resonances: Add a

snubber circuit across

the output rectifier or

MOSFET to dampen

high-frequency

ringing. 3. Component

Selection: Use

capacitors with low

ESR (Equivalent

Series Resistance)

and ESL (Equivalent

Series Inductance).

EMI-003

Unstable or erratic

operation of the power

supply.

1. Control Loop

Instability: The

frequency modulation

can sometimes

interfere with the

feedback loop of the

power supply.[5] 2.

Exceeding

Component Ratings:

The frequency

modulation can cause

slight variations in

peak currents and

voltages.

1. Optimize

Compensation

Network: Adjust the

components of the

feedback

compensation network

to ensure stability

across the modulation

frequency range. 2.

Verify Component

Ratings: Ensure that

the MOSFET, diodes,

and other critical

components are rated

to handle the peak

stresses under all

operating conditions.

Quantitative Data on EMI Reduction
While specific EMI reduction data for the FAN7602 is not readily available in datasheets,

general studies on spread spectrum frequency modulation show significant improvements.
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Reductions in peak EMI of 10 to 12 dB are commonly reported.[6] In some cases, reductions of

up to 20 dB have been observed.[4] The effectiveness of the FAN7602's frequency modulation,

which operates at a central frequency of 65kHz with a ±2kHz deviation at a 125Hz rate, will

depend on the specific application and measurement conditions.[7][8]

Experimental Protocols
Conducted EMI Measurement Protocol
This protocol outlines a standardized method for measuring conducted EMI from a power

supply using the FAN7602, based on common industry practices.

Objective: To measure the conducted electromagnetic interference generated by a switch-

mode power supply (SMPS) and assess the effectiveness of the FAN7602's frequency

modulation feature.

Materials:

Device Under Test (DUT): The power supply incorporating the FAN7602.

Spectrum Analyzer or EMI Receiver.

Line Impedance Stabilization Network (LISN).

Transient Limiter (optional, to protect the spectrum analyzer).

Isolated Power Source.

Ground Plane.

Shielded Coaxial Cables.

Procedure:

Test Setup:

Place the DUT on a non-conductive table over a ground plane.

Connect the AC mains power to the LISN.
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Connect the DUT's power input to the LISN's output. Keep this connection as short as

possible.

Connect the LISN's RF output to the spectrum analyzer (through a transient limiter if

used).

Ensure all equipment is properly grounded to the ground plane.

Spectrum Analyzer Configuration:

Set the frequency range to the desired measurement band (e.g., 150 kHz to 30 MHz for

standard conducted emissions testing).[9]

Set the resolution bandwidth (RBW) as required by the relevant standard (e.g., 9 kHz).

Select the appropriate detector: Peak detector for initial scans, then Quasi-Peak and

Average detectors for final measurements on signals exceeding the limits.[9]

Measurement Process:

Ambient Noise Measurement: With the DUT powered off, perform a scan to capture the

ambient noise levels. This will serve as a baseline.

DUT Measurement (Frequency Modulation Disabled): If possible, disable the frequency

modulation feature of the FAN7602 for a baseline measurement. Power on the DUT and

perform a scan.

DUT Measurement (Frequency Modulation Enabled): Power on the DUT with the

FAN7602's frequency modulation active. Perform a scan.

Data Analysis: Compare the EMI spectra from the three measurements. Identify the peak

emissions and calculate the reduction achieved by the frequency modulation.

Signaling Pathways and Logical Relationships
The following diagram illustrates a logical workflow for troubleshooting conducted EMI issues

when using the FAN7602.
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Caption: EMI Troubleshooting Workflow for FAN7602.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body-img#technical-support-center-mitigating-emi-with-fan7602-frequency-modulation
https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body#technical-support-center-mitigating-emi-with-fan7602-frequency-modulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Frequently Asked Questions (FAQs)
Q1: What is the frequency modulation feature in the FAN7602 and how does it reduce EMI?

A1: The FAN7602's frequency modulation, also known as spread spectrum clocking,

intentionally varies the switching frequency over a small range.[7][10][11] Instead of having all

the switching noise energy concentrated at a single frequency and its harmonics, this feature

spreads the energy over a wider bandwidth.[4][12] This significantly reduces the peak

amplitude of the noise at any single frequency, making it easier to comply with EMI regulations.

[6] The FAN7602 operates at an average frequency of 65 kHz and modulates it by ±2 kHz.[7]

[11]

Q2: Will using the frequency modulation feature of the FAN7602 negatively affect my power

supply's performance?

A2: In most cases, the impact on performance is minimal. However, there are potential side

effects to be aware of. The most common is a slight increase in the output voltage ripple at the

modulation frequency (125 Hz for the FAN7602).[4][8] This low-frequency ripple can

sometimes be more difficult to filter than the primary switching frequency ripple. In rare cases, it

could also affect the stability of the control loop if not properly compensated.[5]

Q3: Can I rely solely on the FAN7602's frequency modulation to pass conducted EMI tests?

A3: While the frequency modulation provides a significant reduction in peak EMI, it is generally

not a standalone solution.[1] Good design practices, including proper PCB layout, adequate

input filtering, and appropriate grounding, are still crucial for passing stringent EMI standards.

[3][13] The frequency modulation should be considered one of several tools for EMI mitigation.

Q4: How do I know if the frequency modulation feature is working?

A4: The most definitive way is to compare the conducted EMI spectrum with and without the

feature active. When active, you should see a noticeable reduction in the height of the peaks at

the fundamental switching frequency and its harmonics. Instead of sharp peaks, the noise will

be spread out over a wider, lower-amplitude band.

Q5: What are the key parameters of the FAN7602's frequency modulation?
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A5: The key parameters, as specified in the component's documentation, are:

Average Switching Frequency: 65 kHz[7][11]

Frequency Deviation: ±2 kHz (ranging from 63 kHz to 67 kHz)[7]

Modulation Frequency: 125 Hz[8]

Modulation Steps: 16 steps[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2024.sci-hub.se [2024.sci-hub.se]

2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

3. power supply - Why switching cause EMI & noise problem? - Electrical Engineering Stack
Exchange [electronics.stackexchange.com]

4. analog.com [analog.com]

5. media.monolithicpower.com [media.monolithicpower.com]

6. incompliancemag.com [incompliancemag.com]

7. scribd.com [scribd.com]

8. onsemi.jp [onsemi.jp]

9. keysight.com [keysight.com]

10. Access to this page has been denied. [mouser.com]

11. scribd.com [scribd.com]

12. ti.com [ti.com]

13. emcfastpass.com [emcfastpass.com]

To cite this document: BenchChem. [Technical Support Center: Mitigating EMI with FAN7602
Frequency Modulation]. BenchChem, [2026]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.scribd.com/document/100326159/FAN7602-Green-Current-Mode-PWM-Controller-Fairchild-Semiconductor
https://www.scribd.com/document/354280447/FAN7602-datasheet-pdf
https://www.scribd.com/document/100326159/FAN7602-Green-Current-Mode-PWM-Controller-Fairchild-Semiconductor
https://www.onsemi.jp/download/application-notes/pdf/an-6014.pdf
https://www.scribd.com/document/100326159/FAN7602-Green-Current-Mode-PWM-Controller-Fairchild-Semiconductor
https://www.benchchem.com/product/b13688822?utm_src=pdf-custom-synthesis#bc-rfq
https://2024.sci-hub.se/7893/e5a8342651d7b0bc6a66bfb612653a43/10.3906@elk-1007-577.pdf
https://journals.tubitak.gov.tr/cgi/viewcontent.cgi?article=3330&context=elektrik
https://electronics.stackexchange.com/questions/79151/why-switching-cause-emi-noise-problem
https://electronics.stackexchange.com/questions/79151/why-switching-cause-emi-noise-problem
https://www.analog.com/en/resources/technical-articles/spread-spectrum-frequency-modulation-reduces-emi.html
https://media.monolithicpower.com/mps_cms_document/e/m/emc_insights_and_solutions_-_key_spread_spectrum_techniques_to_reduce_emi.pdf
https://incompliancemag.com/using-spread-spectrum-techniques-to-reduce-emi/
https://www.scribd.com/document/100326159/FAN7602-Green-Current-Mode-PWM-Controller-Fairchild-Semiconductor
https://www.onsemi.jp/download/application-notes/pdf/an-6014.pdf
https://www.keysight.com/blogs/en/tech/rfmw/2018/09/21/complete-your-emc-conducted-emissions-testing-in-just-7-steps
https://www.mouser.com/ds/2/149/FAN7602-768822.pdf
https://www.scribd.com/document/354280447/FAN7602-datasheet-pdf
https://www.ti.com/lit/an/slvaf18/slvaf18.pdf?ts=1765367506059&ref_url=https%253A%252F%252Fwww.ti.com%252Flit%252Fpdf%252Fslvaf18
https://emcfastpass.com/wp-content/uploads/2017/04/Electromagnetic-Interference-EMI-in-Power-Supplies.pdf
https://www.benchchem.com/product/b13688822/docs#technical-support-center-mitigating-emi-with-fan7602-frequency-modulation
https://www.benchchem.com/product/b13688822/docs#technical-support-center-mitigating-emi-with-fan7602-frequency-modulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b13688822/docs#technical-support-center-mitigating-
emi-with-fan7602-frequency-modulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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